Cas no 213528-06-4 (9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-)
213528-06-4 structure
Product Name:9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-
CAS No:213528-06-4
MF:C12H10FN5
MW:243.239704608917
CID:1404603
PubChem ID:11436463
Update Time:2025-04-20
9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-
- 9-[(4-fluorophenyl)methyl]purin-6-amine
- DTXSID90465846
- AKOS012923785
- 9-(4-Fluorobenzyl)-9H-purin-6-amine
- 9-[(4-fluorophenyl)methyl]-9H-purin-6-amine
- 6-Amino-9-(4-fluorobenzyl)purine
- 213528-06-4
- WSFGAOJQQBTCHL-UHFFFAOYSA-N
- SCHEMBL6659204
- CHEMBL426037
-
- Inchi: 1S/C12H10FN5/c13-9-3-1-8(2-4-9)5-18-7-17-10-11(14)15-6-16-12(10)18/h1-4,6-7H,5H2,(H2,14,15,16)
- InChI Key: WSFGAOJQQBTCHL-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)CN1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 243.0922
- Monoisotopic Mass: 243.09202350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.62
9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
213528-06-4 (9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-) Related Products
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